Cas no 1160259-94-8 (3-(2-Fluorobenzyl)oxybenzoyl Chloride)

• Product Name: 3-(2-Fluorobenzyl)oxybenzoyl Chloride
• CAS No: 1160259-94-8
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD12197988
• CID: 4682408
• Update Time: 2025-10-29

3-(2-Fluorobenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-FLUOROBENZYL)OXY]BENZOYL CHLORIDE
• 3-((2-Fluorobenzyl)oxy)benzoyl chloride
• STL508833
• BBL037150
• 3-[(2-fluorophenyl)methoxy]benzoyl chloride
• benzoyl chloride, 3-[(2-fluorophenyl)methoxy]-
• 3-(2-Fluorobenzyl)oxybenzoyl Chloride

• MDL： MFCD12197988
• Inchi： 1S/C14H10ClFO2/c15-14(17)10-5-3-6-12(8-10)18-9-11-4-1-2-7-13(11)16/h1-8H,9H2
• InChI Key： URFKJFVZBCYMSP-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)OCC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Topological Polar Surface Area: 26.3

Additional information on 3-(2-Fluorobenzyl)oxybenzoyl Chloride

3-(2-Fluorobenzyl)oxybenzoyl Chloride: An Overview of a Versatile Intermediate in Pharmaceutical Synthesis

3-(2-Fluorobenzyl)oxybenzoyl Chloride (CAS No. 1160259-94-8) is a significant intermediate in the field of pharmaceutical synthesis and organic chemistry. This compound, characterized by its unique structure and reactivity, plays a crucial role in the development of various medicinal products. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to 3-(2-Fluorobenzyl)oxybenzoyl Chloride.

Chemical Properties and Structure

3-(2-Fluorobenzyl)oxybenzoyl Chloride is a chloroformate derivative with the molecular formula C₁₄H₁₀ClFO₂. The compound features a benzoyl chloride moiety attached to a 2-fluorobenzyl group through an ether linkage. This specific arrangement imparts unique chemical properties, making it an ideal candidate for various synthetic transformations. The presence of the chlorine atom in the benzoyl chloride group facilitates nucleophilic acyl substitution reactions, while the fluorine atom in the 2-fluorobenzyl group enhances the compound's stability and reactivity.

Synthesis Methods

The synthesis of 3-(2-Fluorobenzyl)oxybenzoyl Chloride can be achieved through several well-established routes. One common method involves the reaction of 3-hydroxybenzoyl chloride with 2-fluorobenzyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN₂ mechanism, leading to the formation of the desired product. Another approach involves the esterification of 3-hydroxybenzoic acid with 2-fluorobenzyl alcohol followed by conversion to the corresponding acid chloride using thionyl chloride or oxalyl chloride.

Applications in Pharmaceutical Synthesis

3-(2-Fluorobenzyl)oxybenzoyl Chloride finds extensive use as an intermediate in the synthesis of various pharmaceuticals. Its reactivity and functional group versatility make it suitable for constructing complex molecular architectures. For instance, it can be used to introduce fluorinated benzyl groups into target molecules, which can significantly influence their biological activity and pharmacokinetic properties. Recent studies have highlighted its application in the synthesis of anti-inflammatory agents, anticancer drugs, and central nervous system (CNS) modulators.

Recent Research Advancements

The ongoing research in organic and medicinal chemistry has led to several innovative applications of 3-(2-Fluorobenzyl)oxybenzoyl Chloride. A notable study published in the Journal of Medicinal Chemistry reported its use in the development of novel anti-inflammatory compounds. The researchers utilized this intermediate to synthesize a series of derivatives that exhibited potent anti-inflammatory activity with reduced side effects compared to existing drugs.

In another study, scientists explored the potential of 3-(2-Fluorobenzyl)oxybenzoyl Chloride in cancer therapy. The compound was used to create novel prodrugs that could selectively target cancer cells while minimizing toxicity to healthy tissues. The results showed promising antitumor activity in both in vitro and in vivo models.

Safety and Handling Considerations

3-(2-Fluorobenzyl)oxybenzoyl Chloride, like other acid chlorides, is highly reactive and can pose safety hazards if not handled properly. It is important to follow standard laboratory safety protocols when working with this compound. Protective equipment such as gloves, goggles, and lab coats should be worn at all times. Additionally, reactions involving this compound should be conducted under inert conditions to prevent unwanted side reactions.

Conclusion

In conclusion, 3-(2-Fluorobenzyl)oxybenzoyl Chloride (CAS No. 1160259-94-8) is a valuable intermediate with a wide range of applications in pharmaceutical synthesis and organic chemistry. Its unique chemical properties and reactivity make it an essential tool for researchers and chemists working on the development of new medicinal products. Ongoing research continues to uncover new applications and potential uses for this versatile compound, further solidifying its importance in the field.